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Compound of Interest

Compound Name:
Boc-L-beta-

Homohydroxyproline(OBzl)-DCHA

CAS No.: 1217528-91-0

Cat. No.: B2402264

Get Quote

High-Purity Reagent for Peptidomimetic Engineering[1][2]

Executive Summary
Boc-L-beta-Homohydroxyproline(OBzl)-DCHA (CAS: 1217528-91-0) is the

dicyclohexylamine (DCHA) salt of the

-homologated, side-chain protected derivative of L-4-hydroxyproline.[2] As a

-amino acid, it introduces a methylene group (

) into the peptide backbone, conferring resistance to proteolytic degradation and inducing
specific secondary structures (foldamers) such as helices and sheets not accessible to
standard

-peptides. The benzyl (Bzl) ether protection on the 4-hydroxyl group and the tert-
butyloxycarbonyl (Boc) protection on the amine render it orthogonal and compatible with
standard Boc-SPPS (Solid Phase Peptide Synthesis) strategies, provided the DCHA counterion
is removed prior to coupling.
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Chemical Identity & Structural Analysis
This compound represents a "beta-homo" amino acid, where the carbon chain is extended by

one methylene unit via Arndt-Eistert homologation.[2]

Systematic Name: (2S,4R)-1-(tert-Butoxycarbonyl)-4-(benzyloxy)pyrrolidine-2-yl]acetic acid

dicyclohexylamine salt.[2]

Common Name: Boc-L-

-Homohydroxyproline(OBzl) DCHA salt.[1][2][3][4][5][6][7][8]

CAS Number: 1217528-91-0.[2][5][6]

Molecular Formula:

(Salt form).[1]

Molecular Weight: 516.72 g/mol .[6]

Structural Components[1][2][3][4][6][9][10][11][12]
Scaffold: Pyrrolidine ring derived from trans-4-hydroxy-L-proline.[2]

Backbone Modification: Insertion of a methylene group between the chiral center (C2) and

the carboxylic acid, converting the

-amino acid to a

-amino acid.

Protection Scheme:

N-Terminus: Boc (acid-labile, removed by TFA).[2]

Side Chain (4-OH): Benzyl ether (OBzl) (stable to TFA, removed by HF or catalytic

hydrogenation).

C-Terminus: DCHA salt (stabilizes the free acid as a crystalline solid).[2]
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Physicochemical Properties[2][12][13][14][15]
Property Specification

Appearance White to off-white crystalline powder

Purity (HPLC)

Melting Point
Typically

(characteristic of DCHA salts)

Solubility
Soluble in MeOH, DCM, DMF.[1][2] Sparingly

soluble in water/ether.[2]

Optical Rotation
Specific rotation

data is lot-specific; typically levorotatory.[2]

Storage
to

, desiccated.

Synthesis & Manufacturing
The synthesis of Boc-L-beta-Homohydroxyproline(OBzl) relies on the Arndt-Eistert

Homologation, a critical reaction in peptidomimetic chemistry that extends the carbon chain

while preserving stereochemical integrity.[2]

Mechanistic Pathway[2][11]
Activation: Boc-Hyp(Bzl)-OH is activated as a mixed anhydride using isobutyl chloroformate.

[2]

Diazotization: Reaction with diazomethane yields the

-diazoketone.

Wolff Rearrangement: Silver-catalyzed rearrangement in the presence of water converts the

diazoketone into the

-homo acid.
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Salt Formation: The resulting oil is treated with Dicyclohexylamine (DCHA) to precipitate the

stable crystalline salt.

Boc-Hyp(Bzl)-OH
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Intermediate

iBuOCOCl / NMM Diazoketone
(R-CO-CHN2)

CH2N2 Wolff Rearrangement
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AgBz / H2O / Heat Boc-beta-HomoHyp(Bzl)-OH-N2 DCHA Salt Formation
(Crystalline Final Product)

+ DCHA
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Figure 1: Arndt-Eistert homologation pathway for the synthesis of beta-homo amino acids.

Experimental Protocol: DCHA Salt Removal
Critical Step: DCHA salts cannot be used directly in standard coupling reactions (e.g.,

EDC/HOBt or HATU) because the DCHA amine will compete with the amino component,

leading to side reactions and low yields.[2] The free acid must be liberated immediately prior to

use.

Reagents
Ethyl Acetate (EtOAc)

10% Citric Acid (aq) or 0.5 M

Brine (Saturated NaCl)[2]

Magnesium Sulfate (

)[2]

Methodology
Suspension: Suspend the calculated amount of Boc-L-beta-Homohydroxyproline(OBzl)-
DCHA in Ethyl Acetate (approx. 10 mL per gram).

Acidification: Transfer to a separatory funnel. Add an equal volume of 10% Citric Acid or 0.5

M

.
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Extraction: Shake vigorously until the solid dissolves completely (indicating conversion to

free acid). Separate the layers.

Wash: Wash the organic layer (EtOAc) twice with water and once with brine to remove

residual DCHA salts and acid.

Drying: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo.

Result: The resulting viscous oil or foam is the chemically active Boc-L-beta-

Homohydroxyproline(OBzl)-OH free acid, ready for coupling.[2]

Suspend DCHA Salt
in Ethyl Acetate

Wash with 10% Citric Acid
(Protonates DCHA)

Phase Separation
(Discard Aqueous Layer)

Dry Organic Layer
(MgSO4)

Evaporate Solvent
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Figure 2: Workflow for the conversion of DCHA salt to reactive free acid.

Applications in Drug Development
Peptidomimetics & Foldamers
Incorporating

-amino acids like Boc-L-beta-Homohydroxyproline(OBzl) into peptide sequences alters the
backbone topology.[2]

Proteolytic Stability: The

-peptide bond is not recognized by most endogenous proteases, significantly extending the
half-life of therapeutic peptides in plasma.

Secondary Structure:

-amino acids promote the formation of stable helices (e.g., 14-helix) that can mimic protein-
protein interaction domains.[2]

Solid Phase Peptide Synthesis (SPPS)
Coupling: Once desalted, the free acid couples slower than

-amino acids due to steric hindrance and the flexibility of the extra methylene group.[2] High-
efficiency coupling reagents (e.g., HATU, HOAt) are recommended.

Deprotection:

Boc Removal: Standard TFA treatment removes the N-terminal Boc group.

Side Chain: The Benzyl (OBzl) ether is stable to TFA.[2] It is removed at the very end of

the synthesis using HF (Hydrofluoric acid) or TFMSA (Trifluoromethanesulfonic acid), or

via catalytic hydrogenation (

) if the peptide contains no sulfur.

Safety & Handling
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Hazards: DCHA salts are generally irritants. The free amine (DCHA) is toxic and corrosive.

Handle with gloves and eye protection.

Stability: The DCHA salt is highly stable and non-hygroscopic compared to the free acid.[2]

Do not convert to free acid for long-term storage; generate it in situ or immediately before

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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